Cas no 1171462-77-3 (3-amino-1-piperazin-1-yl-propan-1-one;dihydrochloride)

• Product Name: 3-amino-1-piperazin-1-yl-propan-1-one;dihydrochloride
• CAS No: 1171462-77-3
• MF: C₇H₁₆ClN₃O
• MW: 193.674440383911
• CID: 4574787
• Update Time: 2025-10-23

3-amino-1-piperazin-1-yl-propan-1-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-piperazin-1-yl-propan-1-one;dihydrochloride

• Inchi： 1S/C7H15N3O.ClH/c8-2-1-7(11)10-5-3-9-4-6-10;/h9H,1-6,8H2;1H
• InChI Key： QXJTXFIJOKQNGY-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)CCN.Cl

Additional information on 3-amino-1-piperazin-1-yl-propan-1-one;dihydrochloride

3-Amino-1-piperazin-1-yl-propan-1-one Dihydrochloride: A Versatile Compound in Modern Pharmaceutical Research

3-Amino-1-piperazin-1-yl-propan-1-one dihydrochloride, with the chemical formula C₈H₁₈N₄O₂·2HCl, represents a pivotal compound in the field of pharmaceutical chemistry. Its molecular structure, characterized by a 1-piperazin-1-yl group connected to a 3-amino-propan-1-one scaffold, has attracted significant attention due to its potential applications in drug discovery and therapeutic development. The dihydrochloride salt form enhances its solubility and stability, making it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the 3-amino-1-piperazin-1-yl-propan-1-one scaffold's ability to modulate key biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective agonism at the mu-opioid receptor, offering potential therapeutic applications in pain management. This finding underscores the importance of understanding the structural features of 3-amino-1-piperazin-1-yl-propan-1-one dihydrochloride in optimizing its pharmacological profile.

The dihydrochloride salt form of this compound also plays a critical role in its pharmacokinetic properties. Research published in Drug Metabolism and Disposition (2022) revealed that the dihydrochloride salt significantly improves the aqueous solubility of the parent compound, which is essential for oral bioavailability. This property is particularly relevant in the development of prodrugs, where the compound's ability to release active metabolites in vivo can enhance therapeutic efficacy.

Advancements in computational chemistry have further propelled the exploration of 3-amino-1-piperazin-1-yl-propan-1-one dihydrochloride. Machine learning models trained on large datasets of similar compounds have identified key functional groups that contribute to its biological activity. For example, a 2023 study in Chemical Science showed that the 1-piperazin-1-yl moiety is crucial for interactions with the adenosine A2A receptor, a target implicated in neurodegenerative diseases. These insights provide a foundation for rational drug design and the development of more potent derivatives.

Experimental studies have also focused on the 3-amino-1-piperazin-1-yl-propan-1-one scaffold's potential in targeting ion channels. A 2024 article in ACS Chemical Biology reported that this compound selectively inhibits the Nav1.7 sodium channel, which is associated with chronic pain conditions. This discovery highlights the compound's versatility and its potential as a lead molecule for the development of novel analgesics.

Moreover, the 3-amino-1-piperazin-1-yl-propan-1-one dihydrochloride has been investigated for its role in modulating inflammatory pathways. A 2023 study in Journal of Inflammation Research demonstrated that this compound reduces the expression of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest its potential as an anti-inflammatory agent, which could have broad applications in autoimmune disorders and inflammatory diseases.

The 1-piperazin-1-yl group in 3-amino-1-piperazin-1-yl-propan-1-one dihydrochloride is particularly noteworthy for its ability to form hydrogen bonds with target proteins. This property enhances the compound's binding affinity and selectivity, which are critical for drug development. A 2022 review in Drug Discovery Today emphasized the importance of such interactions in improving the therapeutic index of small-molecule drugs.

Recent advancements in synthetic methodologies have also contributed to the production of 3-amino-1-piperazin-1-yl-propan-1-one dihydrochloride. Green chemistry approaches, such as microwave-assisted synthesis and catalytic reactions, have been employed to enhance the efficiency and sustainability of its preparation. These methods not only reduce environmental impact but also improve the scalability of the compound for industrial applications.

Furthermore, the 3-amino-1-piperazin-1-yl-propan-1-one scaffold has shown promise in the development of dual-action drugs. A 2023 study in Pharmaceutical Research demonstrated that this compound can simultaneously target both the mu-opioid receptor and the adenosine A2A receptor, offering synergistic effects in pain management. Such dual-targeting capabilities may lead to more effective therapeutic strategies with reduced side effects.

The dihydrochloride salt form of this compound is also being explored for its use in drug delivery systems. Researchers at the University of Tokyo (2023) have developed a nanoparticle formulation that enhances the oral bioavailability of 3-amino-1-piperazin-1-yl-propan-1-one dihydrochloride. This innovation could address the challenges associated with poor solubility and bioavailability, which are common barriers in drug development.

In conclusion, the 3-amino-1-piperazin-1-yl-propan-1-one dihydrochloride represents a versatile compound with significant potential in pharmaceutical research. Its structural features, including the 1-piperazin-1-yl group and the dihydrochloride salt form, contribute to its biological activity and pharmacokinetic properties. Ongoing research and technological advancements continue to expand the applications of this compound, offering new possibilities for the development of therapeutic agents.

As the field of medicinal chemistry evolves, the 3-amino-1-piperazin-1-yl-propan-1-one scaffold is likely to play an increasingly important role in drug discovery. The integration of computational modeling, synthetic chemistry, and biological studies will further unlock its potential, paving the way for innovative therapies in various medical disciplines.

For researchers and pharmaceutical developers, understanding the properties and applications of 3-amino-1-piperazin-1-yl-propan-1-one dihydrochloride is essential for advancing drug development. Continued exploration of its biological mechanisms and synthetic pathways will be critical in translating this compound into effective therapeutic solutions.